Cas no 2171953-46-9 (tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate)

• Product Name: tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate
• CAS No: 2171953-46-9
• MF: C₁₂H₂₄FNO₄S
• MW: 297.386666297913
• CID: 6109277
• PubChem ID: 165532826
• Update Time: 2025-10-28

tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate
• 2171953-46-9
• tert-butyl N-butyl-N-[3-(fluorosulfonyl)propyl]carbamate
• EN300-1577472

• Inchi： 1S/C12H24FNO4S/c1-5-6-8-14(9-7-10-19(13,16)17)11(15)18-12(2,3)4/h5-10H2,1-4H3
• InChI Key： VYIDLDWCQDGGRC-UHFFFAOYSA-N
• SMILES： S(CCCN(C(=O)OC(C)(C)C)CCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 297.14100758g/mol
• Monoisotopic Mass: 297.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate

Introduction to Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate (CAS No. 2171953-46-9)

Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate, with the CAS number 2171953-46-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. The unique structure of Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate incorporates a fluorosulfonyl group, which is a key feature that contributes to its reactivity and potential utility in various chemical transformations.

The fluorosulfonyl group is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. This property has been leveraged in recent studies aimed at developing novel therapeutic agents. For instance, researchers have explored the use of this compound as a precursor in the synthesis of fluorinated heterocycles, which are known for their enhanced bioavailability and metabolic stability.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic properties. The presence of the fluorosulfonyl group in Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate allows for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility has made it a subject of interest for academic and industrial researchers alike.

Recent advancements in computational chemistry have also highlighted the potential of this compound in virtual screening processes. By leveraging molecular modeling techniques, scientists can predict how Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate might interact with biological targets, thereby accelerating the drug discovery pipeline. Such computational approaches are increasingly integral to modern pharmaceutical research, providing insights that would be otherwise difficult to obtain through experimental methods alone.

The synthesis of Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The use of advanced catalytic systems has been crucial in optimizing these synthetic pathways. For example, transition metal catalysts have been employed to facilitate cross-coupling reactions, which are essential for constructing the complex framework of this compound.

One particularly interesting application of Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate is in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The fluorosulfonyl group's ability to form stable bonds with protease active sites makes it an attractive moiety for designing potent inhibitors.

Furthermore, the compound's structural features have been investigated for their potential role in modulating enzyme activity. Studies have shown that modifications around the carbamate group can significantly alter the binding affinity and selectivity of Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate towards specific enzymes. This tunability has opened up new avenues for developing targeted therapies with minimal side effects.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms can influence both the physical and chemical behavior of molecules, making them invaluable tools in drug design. Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate exemplifies this trend, as its applications continue to expand with each new study published.

In conclusion, Tert-butyl N-butyl-N-3-(fluorosulfonyl)propylcarbamate (CAS No. 2171953-46-9) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a versatile tool for developing novel therapeutics. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.